Cas no 246861-30-3 (1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane)
246861-30-3 structure
Product Name:1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
CAS No:246861-30-3
MF:C13H28N4
MW:240.388222694397
CID:1418098
Update Time:2024-08-15
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Chemical and Physical Properties
Names and Identifiers
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- 1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
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- Inchi: 1S/C13H28N4/c1-4-14-6-12-16-8-2-9-17(11-3-10-16)13-7-15-5-1/h14-15H,1-13H2
- InChI Key: ZGMXPFPPISTDFN-UHFFFAOYSA-N
- SMILES: N12CCCN(CCC1)CCNCCCNCC2
Computed Properties
- Exact Mass: 240.23164
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 361.3±10.0 °C(Predicted)
- PSA: 30.54
- pka: 10.53±0.20(Predicted)
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
246861-30-3 (1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane) Related Products
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